Cas no 2229296-70-0 (3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229296-70-0
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 6100366
• PubChem ID: 165969551
• Update Time: 2025-10-30

3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid
• 2229296-70-0
• EN300-1992053

• Inchi： 1S/C10H11ClO4/c1-10(15,9(13)14)5-6-3-2-4-7(11)8(6)12/h2-4,12,15H,5H2,1H3,(H,13,14)
• InChI Key： YWNYQBRNBSIRLX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid

3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid: A Comprehensive Overview

The compound 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid, with the CAS number NO2229296-70-0, is a complex organic molecule that has garnered significant attention in recent scientific research. This compound is notable for its unique structural features, which include a substituted phenyl group and a hydroxyl-substituted propanoic acid moiety. The presence of chlorine and hydroxyl groups introduces interesting chemical properties, making it a subject of interest in various fields such as pharmacology, material science, and environmental chemistry.

Recent studies have highlighted the potential of this compound in drug development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules. For instance, the hydroxyl groups present in the structure can serve as reactive sites for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles. This has led to investigations into its role in anti-inflammatory and antioxidant therapies, where its structural versatility is seen as a key advantage.

In addition to its pharmacological applications, the compound has also been studied for its environmental impact. The presence of chlorine in the molecule raises questions about its biodegradability and potential toxicity to aquatic life. Recent eco-toxicological studies have focused on assessing its persistence in natural environments and its effects on non-target organisms. These studies are crucial for understanding the compound's role in ecological systems and for guiding regulatory decisions regarding its use and disposal.

The synthesis of 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have optimized various synthetic pathways, including Friedel-Crafts acylation and subsequent oxidation steps, to streamline production processes. These advancements have not only improved the efficiency of synthesis but also opened avenues for large-scale production, which is essential for meeting growing demand in both research and industrial applications.

From a structural perspective, the compound exhibits a balance between hydrophilic and hydrophobic regions, which influences its solubility properties. This balance is critical for its application in drug delivery systems, where solubility plays a pivotal role in bioavailability. Recent research has explored the use of this compound as a component in nanotechnology-based drug carriers, leveraging its unique physicochemical properties to enhance drug targeting and release mechanisms.

In conclusion, 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-2-methylpropanoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its structural complexity offers opportunities for further exploration in areas such as medicinal chemistry, environmental science, and materials engineering. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.